![molecular formula C9H6BrFS B8651904 2-Bromo-5-fluoro-3-methylbenzo[b]thiophene](/img/structure/B8651904.png)
2-Bromo-5-fluoro-3-methylbenzo[b]thiophene
Cat. No. B8651904
M. Wt: 245.11 g/mol
InChI Key: ZADAEJSZAKGTSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:20][C:21]#[N:22].[F:1][c:2]1[cH:3][cH:4][c:5]2[c:6]([c:7]([CH3:10])[cH:8][s:9]2)[cH:11]1.[O:12]=[C:13]1[N:14]([Br:19])[C:15](=[O:16])[CH2:17][CH2:18]1>>[F:1][c:2]1[cH:3][cH:4][c:5]2[c:6]([c:7]([CH3:10])[c:8]([Br:19])[s:9]2)[cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC#N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1csc2ccc(F)cc12
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCC(=O)N1Br
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1c(Br)sc2ccc(F)cc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
